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Compound of Interest

Compound Name: Chloracizine

Cat. No.: B1668631 Get Quote

Comprehensive Safety and Handling Guide:
Chloracizine
This guide provides essential safety protocols and logistical information for the handling and

disposal of Chloracizine, tailored for research, scientific, and drug development professionals.

Adherence to these procedures is critical for ensuring personnel safety and maintaining a

secure laboratory environment.

Hazard Identification and Immediate Precautions
Chloracizine and its related compounds, such as Chlorpromazine hydrochloride, are potent

chemicals that present significant health risks upon exposure. According to safety data sheets,

these substances are classified as highly toxic.[1][2][3]

Primary Hazards:

Acute Toxicity (Oral): Toxic if swallowed.[1][2]

Acute Toxicity (Inhalation): May be fatal if inhaled.[1][2][3]

Skin and Eye Contact: Can cause irritation upon contact.[4][5]

Immediate action is required in case of exposure. All handling of Chloracizine should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the
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risk of inhalation.[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

Chloracizine. The following table summarizes the required PPE for various laboratory

operations involving this compound.
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Body Part Required PPE
Specifications and

Standards
Rationale

Respiratory

Full-face respirator or

N95/N100 particle

mask

Use a full-face

respirator if exposure

limits are exceeded or

irritation is

experienced.[5] For

handling powders, an

N-95 or N-100 particle

mask is sufficient.[6]

Equipment should be

NIOSH (US) or EN

149 (EU) approved.[3]

To prevent inhalation

of dusts or aerosols,

which can be fatal.[2]

Hands
Chemical-

impermeable gloves

Nitrile, neoprene, or

butyl rubber gloves

are recommended.

Gloves must satisfy

EU Directive

89/686/EEC and the

standard EN 374.[5]

Always inspect gloves

before use and use

proper removal

technique.[5]

To prevent skin

contact and

absorption.[7]

Eyes

Tightly fitting safety

goggles or a face

shield

Goggles should

conform to EN 166

(EU) or be NIOSH-

approved (US).[5] A

face shield provides a

broader range of

protection against

splashes.[1][7]

To protect eyes from

splashes and airborne

particles.[8]

Body Fire/flame resistant

and impervious

Wear a lab coat, and

for larger quantities or

risk of splashing,

To protect skin from

accidental contact and

contamination.[8]
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clothing; laboratory

coat

consider a chemical-

resistant apron or suit.

[5][9]

Operational and Handling Protocols
Routine Handling:

Ventilation: Always handle Chloracizine in a well-ventilated area or under a chemical fume

hood.[3]

Avoidance of Dust and Aerosols: Take care to avoid the formation of dust and aerosols

during weighing and solution preparation.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas

where Chloracizine is handled or stored.[2]

Tools: Use non-sparking tools to prevent ignition.[5]

Storage:

Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[5]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.[3]

Emergency Procedures
Immediate and appropriate action during an emergency is crucial to mitigate harm.

First Aid Measures:

Inhalation: If inhaled, move the person into fresh air.[3] If not breathing, give artificial

respiration and seek immediate medical attention.[5] Do not use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled.[5]
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Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap and plenty

of water.[5] Consult a doctor.

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

Ingestion: Rinse mouth with water.[4] Do not induce vomiting.[4] Call a poison control center

or doctor immediately.[1]

Spill Response Workflow:
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Chloracizine Spill Response Workflow

Immediate Actions

Containment & Cleanup

Disposal

Evacuate immediate area

Alert others and supervisor

Don appropriate PPE

Contain the spill

Collect material with spark-proof tools

Decontaminate the area

Package waste in a sealed container

Label as hazardous waste

Dispose according to regulations

Click to download full resolution via product page

Caption: Workflow for handling a Chloracizine spill.
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Disposal Plan
Proper disposal of Chloracizine and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Collection: Collect waste Chloracizine and any contaminated materials (e.g., gloves,

absorbent pads) in a suitable, closed, and properly labeled container.[4]

Disposal Method: Dispose of the waste through an approved waste disposal plant.[1] Follow

all local, state, and federal regulations for hazardous waste disposal.

Empty Containers: Before disposing of or recycling empty containers, scratch out all

personal or identifying information on the label.[10] Mix the residue with an unappealing

substance like cat litter or coffee grounds, place it in a sealed bag, and then dispose of it in

the trash.[10][11] Do not flush down the toilet unless specifically instructed to do so.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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